Cas no 2169312-49-4 (4-bromo-1-fluoro-2-(4-methylphenyl)benzene)

• Product Name: 4-bromo-1-fluoro-2-(4-methylphenyl)benzene
• CAS No: 2169312-49-4
• MF: C₁₃H₁₀BrF
• MW: 265.120906352997
• CID: 6166902
• PubChem ID: 165530800
• Update Time: 2025-05-20

4-bromo-1-fluoro-2-(4-methylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-fluoro-2-(4-methylphenyl)benzene
• EN300-1586271
• 2169312-49-4

• Inchi： 1S/C13H10BrF/c1-9-2-4-10(5-3-9)12-8-11(14)6-7-13(12)15/h2-8H,1H3
• InChI Key： SKTWEMLPOQQEPK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 263.99499g/mol
• Monoisotopic Mass: 263.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 4-bromo-1-fluoro-2-(4-methylphenyl)benzene

Comprehensive Overview of 4-bromo-1-fluoro-2-(4-methylphenyl)benzene (CAS No. 2169312-49-4)

4-bromo-1-fluoro-2-(4-methylphenyl)benzene, with the CAS number 2169312-49-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, which are widely utilized in synthetic chemistry due to their versatile reactivity and structural stability. The presence of both bromo and fluoro substituents on the benzene ring enhances its utility in cross-coupling reactions, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for halogenated aromatic compounds like 4-bromo-1-fluoro-2-(4-methylphenyl)benzene has surged, driven by their applications in drug discovery and material engineering. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates, given its ability to undergo Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound's CAS No. 2169312-49-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

From an environmental and regulatory perspective, 4-bromo-1-fluoro-2-(4-methylphenyl)benzene is subject to stringent handling guidelines to ensure safety and compliance. While it is not classified as a hazardous material, proper storage and disposal protocols are essential to mitigate any potential risks. The compound's stability under ambient conditions makes it a preferred choice for laboratory use, though precautions such as wearing gloves and working in a fume hood are recommended.

The synthesis of 4-bromo-1-fluoro-2-(4-methylphenyl)benzene typically involves multi-step organic reactions, including halogenation and Friedel-Crafts alkylation. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These analytical methods are critical for verifying the compound's identity, especially when it is used in high-value applications such as optoelectronic materials or drug development.

In the context of green chemistry, researchers are exploring sustainable alternatives to traditional halogenation methods to reduce the environmental footprint of producing compounds like 4-bromo-1-fluoro-2-(4-methylphenyl)benzene. Catalytic processes and solvent-free reactions are among the innovative approaches being investigated. This aligns with the growing emphasis on eco-friendly synthesis in the chemical industry, a topic that resonates strongly with today's environmentally conscious stakeholders.

Market trends indicate a steady rise in the procurement of 4-bromo-1-fluoro-2-(4-methylphenyl)benzene, particularly from pharmaceutical and agrochemical manufacturers. Its CAS No. 2169312-49-4 is often referenced in patents and research papers, underscoring its importance in intellectual property related to specialty chemicals. Suppliers and distributors frequently highlight its availability in various purity grades, catering to diverse industrial needs.

Looking ahead, the compound's role in cutting-edge research is expected to expand, particularly in areas like organic electronics and medicinal chemistry. Its unique structural features and reactivity profile position it as a key player in the development of next-generation materials and therapeutics. For scientists and industry professionals, staying updated on the latest advancements involving 4-bromo-1-fluoro-2-(4-methylphenyl)benzene is essential to leverage its full potential.